Cas no 440330-54-1 (4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylbenzamide)

• Product Name: 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylbenzamide
• CAS No: 440330-54-1
• MF: C₂₂H₂₃N₅O₃
• MW: 405.449724435806
• CID: 6284250
• PubChem ID: 122160692
• Update Time: 2025-10-30

4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylbenzamide
• 4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzamide
• 4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)-N-(3-(2-oxopyrrolidin-1-yl)propyl)benzamide
• SR-01000565169-1
• SR-01000565169
• 4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzamide
• AKOS032456123
• 440330-54-1
• F0916-6762

• Inchi： 1S/C22H23N5O3/c28-20-7-3-13-26(20)14-4-12-23-21(29)17-10-8-16(9-11-17)15-27-22(30)18-5-1-2-6-19(18)24-25-27/h1-2,5-6,8-11H,3-4,7,12-15H2,(H,23,29)
• InChI Key： UMGFLWNAOHELIR-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCCNC(C1C=CC(=CC=1)CN1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

• Exact Mass: 405.18008961g/mol
• Monoisotopic Mass: 405.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.4Ų

Additional information on 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylbenzamide

Comprehensive Analysis of 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylbenzamide (CAS No. 440330-54-1)

The compound 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylbenzamide (CAS No. 440330-54-1) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique benzotriazinone and pyrrolidinone moieties make it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. This compound's multi-functional scaffold aligns with current trends in drug discovery, where molecules with hybrid structures are increasingly sought after. Its benzamide and lactam functionalities contribute to its ability to interact with diverse protein targets, making it a subject of study in oncology and neurology research.

One of the most frequently asked questions about CAS No. 440330-54-1 revolves around its synthetic accessibility and structure-activity relationship (SAR). Chemists have explored various routes to optimize its synthesis, focusing on yield improvement and stereochemical control. The presence of the 3,4-dihydro-1,2,3-benzotriazin-4-one core is particularly noteworthy, as it mimics natural pharmacophores found in bioactive molecules.

From a biochemical perspective, the 2-oxopyrrolidin-1-yl segment of this compound is analogous to motifs found in nootropic and neuroprotective agents. This has led to speculation about its potential applications in cognitive enhancement and neurodegenerative disease research. However, comprehensive in vitro and in vivo studies are still needed to validate these hypotheses.

The physicochemical properties of 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylbenzamide have been characterized using advanced analytical techniques. Its logP value and solubility profile suggest moderate bioavailability, which could be optimized through formulation strategies. These properties are critical for researchers investigating its drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) parameters.

In the context of computational chemistry, this compound has been the subject of molecular docking studies to predict its binding affinity with various receptors. The benzotriazin-3-ylmethyl group appears to play a key role in these interactions, potentially enabling selective targeting. Such insights are valuable for rational drug design and virtual screening campaigns.

Another area of interest is the compound's potential as a fluorescence probe or biochemical tool. Its conjugated system and rigid structure make it a candidate for developing optical sensors or imaging agents. This application aligns with the growing demand for multifunctional molecular tools in life sciences research.

As the scientific community continues to explore CAS No. 440330-54-1, its mechanism of action and biological targets remain active areas of investigation. The compound's versatility underscores the importance of heterocyclic chemistry in modern drug discovery, particularly in addressing complex diseases with multifactorial pathologies.

From a commercial perspective, the availability of 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-3-(2-oxopyrrolidin-1-yl)propylbenzamide for research purposes has expanded in recent years. Suppliers now offer it in various quantities, catering to both academic laboratories and pharmaceutical R&D departments. This accessibility has accelerated studies on its potential applications.

Looking ahead, the future research directions for this compound may include crystallography studies to determine its three-dimensional conformation and metabolite identification to understand its biotransformation pathways. Such data would be invaluable for optimizing its pharmacokinetic profile and assessing its therapeutic potential.